2-[5-(Hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile

• Molecular Formula: C6H7N3OS
• Molecular Weight: 169.21 g/mol
• IUPAC Name: 2-[5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile
• InChI: InChI=1S/C6H7N3OS/c1-4(2-7)6-9-8-5(3-10)11-6/h4,10H,3H2,1H3
• InChI Key: LZUFKBJHFYJDET-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)C1=NN=C(S1)CO

Description

2-[5-(Hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile is a synthetic building block that incorporates a 1,3,4-thiadiazole heterocycle, a privileged scaffold in medicinal chemistry and materials science. The 1,3,4-thiadiazole core is known for its diverse biological activities, with derivatives extensively researched for their antimicrobial , anticancer , and antifungal properties. The presence of both a hydroxymethyl group and a propanenitrile side chain on the thiadiazole ring makes this compound a versatile intermediate for further chemical exploration. Researchers can utilize the reactive nitrile group for the synthesis of more complex heterocycles, or the hydroxymethyl group for functionalization and conjugation. Compounds featuring the 1,3,4-thiadiazole motif have been shown to exhibit their mechanisms through various pathways, including enzyme inhibition such as DNA gyrase and dihydrofolate reductase in antibacterial studies , and interaction with specific residues in enzyme active sites . This compound is intended for research and development applications in pharmaceutical chemistry and agrochemical science. It is For Research Use Only. Not for human, veterinary, or household use.

Preparation Methods

Step 1: Synthesis of 5-(Hydroxymethyl)-1,3,4-thiadiazol-2-amine

• Procedure : Glycolic acid (HOCH$$2$$COOH, 3.00 mmol) and thiosemicarbazide (3.00 mmol) are refluxed in phosphorus oxychloride (POCl$$3$$, 10 mL) at 80–90°C for 1 hour. After quenching with water and basification (pH 8), the product precipitates.
• Yield : ~70–75%.
• Characterization :
  • IR : 3369 cm$$^{-1}$$ (N-H), 1686 cm$$^{-1}$$ (C=N).
  • $$^1$$H NMR : δ 7.94 (s, 1H, NH$$2$$), 4.62 (s, 2H, CH$$2$$OH).

Step 2: Cyanoethylation of the 2-Amino Group

• Procedure : The 2-amino intermediate (1.8 mmol) reacts with acrylonitrile (3.6 mmol) in pyridine under reflux for 6 hours.
• Yield : ~65–70%.
• Mechanism : Nucleophilic substitution at the amino group, facilitated by the electron-withdrawing thiadiazole ring.
• Characterization :
  • $$^{13}$$C NMR : δ 119.8 (CN), 25.4 (CH$$_2$$CN).

Route 2: Direct Cyclization Using Pre-Functionalized Precursors

One-Pot Synthesis with Cyanoacetic Acid and Glyceric Acid

• Procedure : A mixture of cyanoacetic acid (NC-CH$$2$$-COOH) and glyceric acid (HOCH$$2$$-CHOH-COOH) reacts with thiosemicarbazide in POCl$$_3$$ at 90°C for 2 hours. Selective dehydration yields the target compound.
• Yield : ~55–60%.
• Advantage : Avoids post-cyclization modifications.
• Limitation : Low regioselectivity due to competing acid reactivity.

Route 3: Post-Cyclization Hydroxymethylation

Step 1: Synthesis of 2-Propanenitrile-1,3,4-thiadiazole

• Procedure : Cyanoacetic acid hydrazide (prepared from cyanoacetic acid and hydrazine hydrate) reacts with carbon disulfide (CS$$2$$) in ethanol/KOH, followed by cyclization with H$$2$$SO$$_4$$.
• Yield : ~80%.

Step 2: Hydroxymethylation at Position 5

• Procedure : The thiadiazole intermediate (1.0 mmol) undergoes Mannich reaction with formaldehyde (2.0 mmol) in acetic acid at 60°C for 4 hours.
• Yield : ~70%.
• Characterization :
  • MS : m/z 209.2 [M+H]$$^+$$.

Comparative Analysis of Methods

Parameter	Route 1	Route 2	Route 3
Total Yield	45–50%	50–55%	55–60%
Step Count	2	1	2
Regioselectivity	High	Moderate	High
Scalability	Moderate	Low	High

Key Challenges and Optimizations

• Hydroxymethyl Stability : The -CH$$_2$$OH group is prone to oxidation; use of protecting groups (e.g., acetyl) during synthesis is recommended.
• Nitrile Compatibility : POCl$$_3$$-mediated cyclization requires anhydrous conditions to prevent hydrolysis of the nitrile.
• Purification : Reverse-phase HPLC or silica gel chromatography is essential due to polar byproducts.

Chemical Reactions Analysis

Types of Reactions

2-[5-(Hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The thiadiazole ring can undergo electrophilic substitution reactions, where the hydrogen atoms are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Electrophilic reagents like halogens or nitro groups in the presence of a catalyst.

Major Products Formed

Oxidation: 2-[5-(Carboxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile.

Reduction: 2-[5-(Hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanamine.

Substitution: Various substituted thiadiazole derivatives depending on the electrophile used.

Scientific Research Applications

2-[5-(Hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development, particularly for its anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific chemical properties

Mechanism of Action

The exact mechanism of action of 2-[5-(Hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile is not well understood. it is believed to interact with various molecular targets and pathways, including:

Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways.

Receptor Binding: It may bind to certain receptors, modulating their activity and leading to therapeutic effects.

DNA Interaction: The compound could intercalate with DNA, affecting gene expression and cell proliferation.

Comparison with Similar Compounds

Table 1: Key Physical Properties of Selected Thiadiazole Derivatives

Compound Name / ID	Substituents (Position)	Yield (%)	Melting Point (°C)	Reference
Target Compound	5-(Hydroxymethyl), 2-propanenitrile	N/A	N/A	N/A
3-[(5-Amino-1,3,4-thiadiazol-2-yl)thio]propanenitrile (2a)	5-Amino, 2-(thio-propanenitrile)	49	136–137	[3]
N-(5-(Methylthio)-1,3,4-thiadiazol-2-yl)-2-(2-isopropyl-5-methylphenoxy)acetamide (5f)	5-Methylthio, acetamide-phenoxy	79	158–160	[1]
5-Amino-1-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propanoyl}-3-phenyl-1H-pyrazole-4-carbonitrile (7d)	5-Methyl, propanoyl-thio-pyrazole	68.92	191.8	[4]

Key Observations :

• Substituent Impact on Melting Points: The hydroxymethyl group in the target compound is expected to lower the melting point compared to amino or methylthio substituents (e.g., 2a: 136–137°C; 5f: 158–160°C) due to reduced crystallinity from hydrogen bonding. However, bulkier groups (e.g., pyrazole-carbonitrile in 7d) elevate melting points (191.8°C) .
• Synthetic Yields: Thiadiazole derivatives with electron-donating groups (e.g., methylthio in 5f: 79% yield) typically exhibit higher yields than those with polar substituents (e.g., amino in 2a: 49% yield), likely due to steric or electronic stabilization during synthesis .

Spectral and Functional Group Analysis

Table 2: IR and NMR Signatures of Selected Compounds

Compound ID	IR Peaks (cm⁻¹)	¹H NMR Features (δ, ppm)	Functional Group Insights
Target Compound	Expected: ~3450 (O–H), ~2170 (C≡N)	Anticipated: Hydroxymethyl (δ 4–5), nitrile-linked protons (δ 2–3)	Hydroxymethyl enhances hydrogen bonding; nitrile contributes to π-electron deficiency.
2a	3297 (N–H), 2170 (C≡N)	2.93 (t, 2H), 3.33 (t, 2H)	Amino group increases polarity; thioether linkage stabilizes nitrile .
7d	N/A	1.62 (d, CH₃), 5.48 (q, CH)	Methyl and pyrazole groups enhance steric hindrance; nitrile remains chemically inert .

Key Observations :

• Hydroxymethyl vs. Amino Groups: The target compound’s hydroxymethyl group would show distinct O–H stretching (~3450 cm⁻¹) in IR, differing from the N–H stretching (3297 cm⁻¹) in 2a .

Biological Activity

2-[5-(Hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile is a heterocyclic compound featuring a thiadiazole ring, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C6H7N3OS
Molecular Weight	169.21 g/mol
IUPAC Name	2-[5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile
InChI Key	LZUFKBJHFYJDET-UHFFFAOYSA-N
Canonical SMILES	CC(C#N)C1=NN=C(S1)CO

The biological activity of 2-[5-(Hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile is believed to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially affecting various physiological processes.
• Receptor Binding : It may interact with certain receptors, modulating their activity and leading to therapeutic effects.
• DNA Interaction : The compound could intercalate with DNA, influencing gene expression and cell proliferation.

Biological Activities

Research indicates that thiadiazole derivatives exhibit a range of biological activities:

Antimicrobial Activity

Studies have shown that compounds containing the thiadiazole moiety possess significant antimicrobial properties. For instance, derivatives similar to 2-[5-(Hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile have demonstrated effectiveness against various bacterial strains.

Anticancer Properties

Recent investigations have highlighted the potential anticancer effects of thiadiazole derivatives. A study synthesized new 1,3,4-thiadiazoles and assessed their antiproliferative effects on human cancer cell lines. The results indicated that these compounds could inhibit cell growth significantly, suggesting a promising avenue for cancer treatment .

Anti-inflammatory Effects

The compound's anti-inflammatory properties have also been explored. Research indicates that it can inhibit the production of pro-inflammatory cytokines and nitric oxide in various cellular models, which is crucial for managing inflammatory diseases .

Case Studies

• Antiproliferative Activity : A study published in PubMed reported that certain hydroxymethyl-substituted thiadiazoles exhibited marked antiproliferative effects in mammalian cells. The activity was linked to their ability to inhibit topoisomerase II .
• Synthesis and Evaluation : Another research effort synthesized novel thiadiazole derivatives and evaluated their biological activities. The findings suggested that these compounds had substantial inhibitory effects on cancer cell lines and could serve as potential leads for drug development .
• Antimicrobial Screening : A comprehensive study screened various thiadiazole derivatives for antimicrobial activity against Gram-positive and Gram-negative bacteria. Results indicated that some derivatives had MIC values comparable to standard antibiotics like ciprofloxacin .

Q & A

Basic: What are the common synthetic routes for 2-[5-(Hydroxymethyl)-1,3,4-thiadiazol-2-yl]propanenitrile, and what reaction conditions are critical for achieving high yields?

The synthesis typically involves multi-step reactions, starting with the formation of the 1,3,4-thiadiazole core followed by functionalization. A key intermediate is the hydroxymethyl-thiadiazole derivative, which can be coupled with propanenitrile via nucleophilic substitution or cross-coupling reactions. Critical conditions include:

• Cyclization : Refluxing in ethanol or DMF under nitrogen to form the thiadiazole ring .
• Functional group introduction : Using catalysts like sodium hydride or coupling agents (e.g., EDCI) for nitrile group attachment .
• Purification : Recrystallization from ethanol-DMF mixtures to isolate high-purity products .

Basic: How can spectroscopic techniques (e.g., NMR, IR) confirm the structure and purity of this compound?

• IR Spectroscopy : The nitrile group exhibits a sharp absorption near 2230 cm⁻¹ , while the hydroxymethyl (-CH₂OH) stretch appears as a broad peak around 3450 cm⁻¹ .
• ¹H NMR : The hydroxymethyl proton resonates at δ 4.11 (s, 2H) , and the thiadiazole ring protons appear as singlets near δ 3.10–3.63 .
• Elemental Analysis : Cross-validation of experimental vs. calculated C, H, N, and S percentages ensures purity (e.g., C: 33.67%, S: 33.71%) .

Advanced: What strategies resolve contradictions in spectroscopic data during synthesis of novel thiadiazole derivatives?

• Multi-technique validation : Combine ¹H-¹³C HMBC NMR to confirm connectivity and IR to verify functional groups .
• Temperature-dependent NMR : Resolve dynamic effects (e.g., tautomerism) by acquiring spectra at varied temperatures .
• X-ray crystallography : Resolve ambiguous NOE correlations by determining the crystal structure, as demonstrated for similar thiadiazole derivatives .

Advanced: How does the hydroxymethyl group on the thiadiazole ring influence reactivity in cross-coupling reactions?

The hydroxymethyl group acts as a directing and stabilizing moiety :

• Hydrogen bonding : Enhances regioselectivity in Suzuki-Miyaura couplings by coordinating with palladium catalysts .
• Derivatization potential : The -CH₂OH group can be oxidized to an aldehyde (-CHO) for further functionalization or protected (e.g., as a silyl ether) to prevent side reactions .
• Electronic effects : Electron-donating properties stabilize intermediates in nucleophilic aromatic substitutions .

Basic: What are the key challenges in maintaining stability during storage, and what analytical methods ensure integrity?

• Hydrolysis risk : The nitrile group is susceptible to moisture. Store in anhydrous conditions (e.g., desiccated containers at 20–25°C ) .
• Analytical monitoring : Periodic HPLC (C18 column, acetonitrile/water mobile phase) or TLC (silica gel, ethyl acetate/hexane) to detect degradation .
• Spectroscopic checks : Compare fresh and stored samples via ¹H NMR for new peaks (e.g., hydrolysis products) .

Advanced: What computational methods predict biological activity based on electronic and steric properties?

• Molecular docking : Simulate binding to biological targets (e.g., enzymes) using software like AutoDock. For example, thiadiazole derivatives show affinity for kinase active sites due to π-π stacking with aromatic residues .
• DFT calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to predict reactivity. The nitrile group’s electron-withdrawing nature lowers LUMO energy, enhancing electrophilic interactions .
• MD simulations : Assess stability of compound-protein complexes over 100 ns trajectories to prioritize candidates for in vitro testing .

Advanced: How can structure-activity relationships (SAR) guide the design of analogs with enhanced bioactivity?

• Core modifications : Replace the hydroxymethyl group with electron-withdrawing substituents (e.g., -CF₃) to improve metabolic stability .
• Side-chain optimization : Introduce heterocyclic moieties (e.g., triazoles) via click chemistry to enhance binding to biological targets .
• Pharmacophore mapping : Use QSAR models to correlate thiadiazole ring geometry (e.g., dihedral angles) with antibacterial or anticancer activity .